N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-2-propyl-1,3-thiazole-4-carboxamide
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Description
Synthesis Analysis
The synthesis of compounds with complex structures like N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-2-propyl-1,3-thiazole-4-carboxamide often involves multi-step reactions, utilizing key intermediate compounds and specific reaction conditions to achieve the desired molecular architecture. For instance, a related process involves the synthesis of N-(1-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylamino)-2,2,2-trichloroethyl)carboxamides from N-(2,2,2-trichloro-1-hydroxyethyl)carboxamides, showcasing the complexity and the specific conditions required for such syntheses (Zadorozhnii et al., 2019).
Molecular Structure Analysis
The molecular structure of compounds similar to the one often involves intricate arrangements of atoms and bonds, leading to unique physical and chemical properties. Crystal structure and Hirshfeld surface analysis, for example, provide insights into the molecular and electronic structures, revealing noncovalent interactions crucial for understanding the compound's behavior (Çakmak et al., 2022).
Chemical Reactions and Properties
Chemical reactions involving thiazole and isochromene derivatives can be highly specific, leading to a variety of products depending on the reactants and conditions employed. For example, the synthesis of thiazole and isoxazole derivatives through specific reaction pathways highlights the diverse chemical reactivity and potential transformations these compounds can undergo (Milinkevich et al., 2008).
Physical Properties Analysis
The physical properties of such compounds are closely linked to their molecular structures. Investigations using techniques like X-ray diffraction (XRD) and density functional theory (DFT) modelling offer valuable information on the compound's crystal structure, molecular geometry, and electronic characteristics, which are essential for predicting its physical behavior (Çakmak et al., 2022).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interactions with other molecules, are fundamentally determined by the compound's structural features. Studies on related compounds, such as those involving the synthesis and characterization of thiazole derivatives, elucidate the chemical behaviors and potential applications of these molecules in various domains (Singh et al., 2022).
Safety and Hazards
properties
IUPAC Name |
N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-2-propyl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O2S/c1-2-5-16-19-14(11-22-16)17(20)18-10-15-13-7-4-3-6-12(13)8-9-21-15/h3-4,6-7,11,15H,2,5,8-10H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGKZWMHEEGQMJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC(=CS1)C(=O)NCC2C3=CC=CC=C3CCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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